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Analytical Method for Dicyclohexyl Adipate

The most current information comes from a 2024 open-access study in the Microchemical Journal, which

developed a specific method for determining DCHA and other plasticizers in bee pollen [1]. The core

parameters of this method are summarized below.

Parameter Specification

Application Determination of plasticizers (including DCHA) in bee pollen [1]

Analytical Technique Gas Chromatography coupled to Mass Spectrometry (GC-MS) [1]

Extraction Method QuEChERS (Quick, Easy, Cheap, Effective, Rugged & Safe) [1]

Limit of Detection (LOD) 0.07 mg/kg [1]

Limit of Quantification (LOQ) 0.23 mg/kg [1]

Detailed Experimental Protocol

The following workflow diagram outlines the key steps involved in the method described above.
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Spike with Internal Standard
(4-Bromodiphenyl ether)
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(QuEChERS method)

Dispersive Solid-Phase
Extraction (d-SPE) Clean-up

Analysis by GC-MS

Data: LOD 0.07 mg/kg
LOQ 0.23 mg/kg

Click to download full resolution via product page

This protocol involves specific steps to ensure accurate measurement [1]:

Sample Preparation: Bee pollen samples are spiked with an internal standard (4-Bromodiphenyl

ether) to correct for potential losses during analysis.
Extraction: The plasticizers are extracted from the pollen using the QuEChERS method.

Clean-up: A dispersive solid-phase extraction (d-SPE) step is used to remove co-extracted matrix
interferents, purifying the sample before instrumental analysis.

Instrumental Analysis: The final extract is analyzed using GC-MS. The identification and
quantification of DCHA are achieved by monitoring specific ions in the Selected Ion Monitoring (SIM)

mode.
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Interpretation of Findings and Further Research

Context of the Findings: The provided LOD of 0.07 mg/kg demonstrates high sensitivity for
analyzing DCHA in a complex biological matrix like bee pollen. This method is validated for a specific

application and may serve as a reference for similar analyses.
Information Gaps: The search results lack detection limits for other common techniques, such as the

HPLC method mentioned in one source [2], or methods applied to different sample types (e.g.,
polymers, water, air).

Suggested Next Steps: To build a comprehensive comparison guide, you may need to consult
specialized scientific databases directly. I recommend:

Searching for older but foundational research papers in databases like SciFinder or PubMed.
Reviewing official testing standards from organizations like the EPA or ISO, which sometimes

specify validated methods and performance criteria for various compounds.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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